1,3-Dichloro-1-ethoxy-propane
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Description
These analogs suggest that 1,3-Dichloro-1-ethoxy-propane may serve as an intermediate in organic synthesis, particularly in the preparation of agrochemicals or pharmaceuticals, given the reactivity of chlorine and ethoxy groups in nucleophilic substitutions or eliminations.
Properties
Molecular Formula |
C5H10Cl2O |
|---|---|
Molecular Weight |
157.04 g/mol |
IUPAC Name |
1,3-dichloro-1-ethoxypropane |
InChI |
InChI=1S/C5H10Cl2O/c1-2-8-5(7)3-4-6/h5H,2-4H2,1H3 |
InChI Key |
ZHNVVUDJDLJGRU-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(CCCl)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Reactivity and Stability
- 1,3-Dichloro-1-ethoxy-propane: The ethoxy group at position 1 likely enhances solubility in polar solvents compared to non-ether analogs like 1,3-dichloropropane. The chlorine atoms at positions 1 and 3 may facilitate elimination reactions to form alkenes or substitution with nucleophiles .
- 3-Chloro-1,1-diethoxypropane : The two ethoxy groups stabilize the molecule as an acetal, making it useful for protecting carbonyl groups in multistep syntheses .
- 1,3-Dichloropropene : The conjugated double bond increases reactivity as an electrophile, contributing to its use as a pesticide but also raising concerns about environmental persistence and toxicity .
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